Cas no 1805613-29-9 (6-(Difluoromethyl)-4-iodo-3-methoxypyridine-2-carboxylic acid)

• Product Name: 6-(Difluoromethyl)-4-iodo-3-methoxypyridine-2-carboxylic acid
• CAS No: 1805613-29-9
• MF: C₈H₆F₂INO₃
• MW: 329.03942155838
• CID: 4892603
• Update Time: 2025-10-31

6-(Difluoromethyl)-4-iodo-3-methoxypyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-iodo-3-methoxypyridine-2-carboxylic acid

• Inchi： 1S/C8H6F2INO3/c1-15-6-3(11)2-4(7(9)10)12-5(6)8(13)14/h2,7H,1H3,(H,13,14)
• InChI Key： JFWLGWFCSXANSA-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=NC(C(=O)O)=C1OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2
• Topological Polar Surface Area: 59.4

Additional information on 6-(Difluoromethyl)-4-iodo-3-methoxypyridine-2-carboxylic acid

Research Brief on 6-(Difluoromethyl)-4-iodo-3-methoxypyridine-2-carboxylic acid (CAS: 1805613-29-9)

6-(Difluoromethyl)-4-iodo-3-methoxypyridine-2-carboxylic acid (CAS: 1805613-29-9) is a fluorinated pyridine derivative that has recently gained attention in medicinal chemistry and drug discovery. This compound serves as a versatile building block for the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents targeting inflammatory and oncological pathways.

Recent studies have highlighted the importance of this compound as a key intermediate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The presence of both difluoromethyl and iodo substituents on the pyridine ring provides unique electronic properties and reactivity patterns that enable selective functionalization, making it particularly valuable for structure-activity relationship (SAR) studies in drug discovery programs.

In a 2023 publication in the Journal of Medicinal Chemistry, researchers demonstrated the use of 6-(Difluoromethyl)-4-iodo-3-methoxypyridine-2-carboxylic acid as a precursor for developing next-generation BTK inhibitors with improved selectivity profiles. The study reported that derivatives synthesized from this intermediate showed enhanced potency against BTK while maintaining favorable pharmacokinetic properties, suggesting its potential in treating B-cell malignancies and autoimmune disorders.

The synthetic utility of this compound was further explored in a recent patent application (WO2023051234), which described novel methods for its preparation and subsequent transformations. The patent highlights improved yields and purity compared to previous synthetic routes, addressing previous challenges in large-scale production of this valuable intermediate.

From a chemical biology perspective, the difluoromethyl group in this compound provides metabolic stability while maintaining hydrogen bonding capabilities, making it particularly attractive for medicinal chemistry applications. Recent computational studies have investigated the conformational preferences of this molecule and its interactions with biological targets, providing insights that could guide future drug design efforts.

Ongoing research continues to explore the potential of 6-(Difluoromethyl)-4-iodo-3-methoxypyridine-2-carboxylic acid in various therapeutic areas. Current investigations include its incorporation into PROTAC (Proteolysis Targeting Chimera) molecules and its use in developing covalent inhibitors targeting cysteine residues in disease-relevant proteins.

As research progresses, this compound is expected to play an increasingly important role in the development of novel therapeutic agents, particularly in the fields of oncology and immunology. Its unique chemical properties and demonstrated utility in drug discovery make it a valuable tool for medicinal chemists working on next-generation small molecule therapeutics.